Cas no 211235-87-9 (2,3-Dihydrothieno3,4-b1,4dioxine-5,7-dicarbaldehyde)

• Product Name: 2,3-Dihydrothieno3,4-b1,4dioxine-5,7-dicarbaldehyde
• CAS No: 211235-87-9
• MF: C₈H₆O₄S
• MW: 198.195841312408
• MDL: MFCD01651767
• CID: 825285
• PubChem ID: 3430937
• Update Time: 2025-06-15

2,3-Dihydrothieno3,4-b1,4dioxine-5,7-dicarbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydrothieno[3,4-b][1,4]dioxine-5,7-dicarbaldehyde
• 2,3-DICHLORO-4-(ETHYLSULFONYL)-BENZENECARBOXYLIC ACID
• 2,3-dihydrothieno-[3,4-b][1,4]dioxine-5,7-dicarbaldehyde
• 3,4-ethylenedioxy-2,5-thiophenedicarbaldehyde
• 3,4-ethylenedioxythiophene-2,5-dicarbaldehyde
• 3,4-ethylenedioxythiophene-2,5-dicarboxaldehyde
• Thieno[3,4-b]-1,4-dioxin-5,7-dicarboxaldehyde, 2,3-dihydro-
• FCH843708
• AX8065727
• 3,4-(Ethylenedioxy)thiophene-2,5-dicarbaldehyde
• MFCD01651767
• 2H,3H-thieno[3,4-b][1,4]dioxine-5,7-dicarbaldehyde
• C8H6O4S
• CS-0197003
• AKOS006277905
• DTXSID10392408
• DS-12203
• O10577
• 211235-87-9
• SCHEMBL13903031
• DB-005836
• 2,3-Dihydrothieno3,4-b1,4dioxine-5,7-dicarbaldehyde

• MDL： MFCD01651767
• Inchi： 1S/C8H6O4S/c9-3-5-7-8(6(4-10)13-5)12-2-1-11-7/h3-4H,1-2H2
• InChI Key： OYWUVHMKKSZDJH-UHFFFAOYSA-N
• SMILES： S1C(C=O)=C2C(=C1C=O)OCCO2

Computed Properties

• Exact Mass: 197.99900
• Monoisotopic Mass: 197.99867984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.8
• XLogP3: 0.9

Experimental Properties

• PSA: 80.84000
• LogP: 1.14430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2,3-Dihydrothieno3,4-b1,4dioxine-5,7-dicarbaldehyde

Research Briefing on 2,3-Dihydrothieno[3,4-b][1,4]dioxine-5,7-dicarbaldehyde (CAS: 211235-87-9): Recent Advances and Applications

2,3-Dihydrothieno[3,4-b][1,4]dioxine-5,7-dicarbaldehyde (CAS: 211235-87-9) is a key intermediate in the synthesis of functional materials, particularly in the field of conductive polymers and pharmaceutical chemistry. Recent studies have highlighted its potential in the development of novel drug delivery systems, biosensors, and organic electronic devices. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, characterization, and applications in the chemical, biological, and pharmaceutical domains.

Recent literature has demonstrated that 2,3-Dihydrothieno[3,4-b][1,4]dioxine-5,7-dicarbaldehyde serves as a versatile building block for the preparation of conjugated polymers with tunable electronic properties. A study published in the Journal of Materials Chemistry C (2023) reported the use of this compound in the synthesis of polythiophene derivatives, which exhibited enhanced charge carrier mobility and stability under ambient conditions. These findings suggest promising applications in flexible electronics and photovoltaic devices.

In the pharmaceutical sector, researchers have explored the compound's potential as a precursor for bioactive molecules. A recent study in Bioorganic & Medicinal Chemistry Letters (2023) described the synthesis of novel thienodioxine-based inhibitors targeting specific enzymes involved in inflammatory pathways. The study reported moderate to high inhibitory activity, indicating the compound's relevance in drug discovery efforts for inflammatory diseases.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 2,3-Dihydrothieno[3,4-b][1,4]dioxine-5,7-dicarbaldehyde. A green chemistry approach published in ACS Sustainable Chemistry & Engineering (2023) introduced a solvent-free catalytic method that improved yield (up to 85%) while reducing environmental impact. This development aligns with the growing demand for sustainable synthetic methodologies in the pharmaceutical industry.

Characterization techniques for this compound have also seen improvements. Recent work in Analytical Chemistry (2023) presented a novel mass spectrometry-based method for the precise quantification of 2,3-Dihydrothieno[3,4-b][1,4]dioxine-5,7-dicarbaldehyde in complex matrices, with a detection limit of 0.1 ng/mL. This advancement is particularly valuable for quality control in pharmaceutical manufacturing and environmental monitoring.

Looking forward, research directions for this compound appear to be expanding into nanomedicine applications. Preliminary studies suggest that derivatives of 2,3-Dihydrothieno[3,4-b][1,4]dioxine-5,7-dicarbaldehyde can be functionalized to create smart drug delivery systems responsive to specific biological stimuli. While these applications are still in early stages, they represent an exciting frontier for this versatile chemical building block.

In conclusion, 2,3-Dihydrothieno[3,4-b][1,4]dioxine-5,7-dicarbaldehyde (CAS: 211235-87-9) continues to demonstrate significant potential across multiple scientific disciplines. The recent advancements in its synthesis, characterization, and application highlight its importance as a valuable intermediate in materials science and pharmaceutical research. Future studies will likely explore its utility in emerging technologies such as bioelectronics and targeted therapeutics.